Cas no 167404-10-6 (4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride)

• Product Name: 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride
• CAS No: 167404-10-6
• MF: C₁₂H₁₄ClNO₅S
• MW: 319.761261463165
• CID: 2663883
• Update Time: 2025-10-19

4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-morpholin-4-yl-2-oxoethoxy)benzenesulfonyl chloride
• 4-[2-(4-MORPHOLINYL)-2-OXOETHOXY]-BENZENESULFONYL CHLORIDE
• 4-(2-Morpholin-4-yl-2-oxo-ethoxy)-benzenesulfonyl chloride
• BENZENESULFONYL CHLORIDE, 4-[2-(4-MORPHOLINYL)-2-OXOETHOXY]-
• 4-[2-(morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride
• 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride

• Inchi： 1S/C12H14ClNO5S/c13-20(16,17)11-3-1-10(2-4-11)19-9-12(15)14-5-7-18-8-6-14/h1-4H,5-9H2
• InChI Key： LKHAVHWZJNWKHZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OCC(N1CCOCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 422
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3

Additional information on 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride

4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride (CAS No. 167404-10-6): An Overview

4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride (CAS No. 167404-10-6) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, often referred to as morpholine sulfonyl chloride, is characterized by its unique structure, which includes a morpholine ring, an ester group, and a sulfonyl chloride moiety. These structural features endow the compound with a range of chemical properties that make it valuable in various synthetic transformations and drug development processes.

The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. This ring system is known for its high stability and ability to form hydrogen bonds, making it a common building block in the design of pharmaceuticals. The presence of the ester group in the compound adds reactivity and functional versatility, while the sulfonyl chloride moiety provides electrophilic reactivity, facilitating nucleophilic substitution reactions.

In recent years, 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride has gained attention for its potential in the synthesis of biologically active molecules. One notable application is in the development of sulfonamide-based drugs, which are widely used in the treatment of various diseases, including bacterial infections and hypertension. The sulfonyl chloride functionality allows for the facile introduction of sulfonamide groups into target molecules, enhancing their pharmacological properties.

Research published in the *Journal of Medicinal Chemistry* has highlighted the use of 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride in the synthesis of novel antifungal agents. The compound's ability to form stable sulfonamide linkages with various nucleophiles has been exploited to create derivatives with enhanced antifungal activity against resistant strains. This research underscores the compound's potential as a key intermediate in the development of new therapeutic agents.

Another area where 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride has shown promise is in the field of protein-protein interaction inhibitors (PPIs). PPIs are critical targets for drug discovery, as they play essential roles in many biological processes and diseases. The compound's reactivity and functional diversity make it an attractive candidate for designing small molecules that can disrupt specific protein interactions. Studies have demonstrated that derivatives of this compound can effectively inhibit certain PPIs, opening new avenues for therapeutic intervention.

The synthetic accessibility of 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride is another factor contributing to its widespread use. The compound can be synthesized through well-established routes, such as the reaction of 4-hydroxybenzenesulfonyl chloride with morpholine and subsequent esterification. This ease of synthesis ensures a consistent supply for both academic research and industrial applications.

In addition to its role in drug development, 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride has found applications in materials science. Its ability to form stable covalent bonds with various substrates makes it useful in the preparation of functionalized polymers and coatings. These materials have potential uses in areas such as drug delivery systems, where controlled release properties are crucial.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent studies have investigated the biodegradability and toxicity profiles of 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride and its derivatives. Results indicate that while the compound itself may have some environmental concerns, careful design and selection of reaction conditions can minimize these risks, ensuring safer applications.

In conclusion, 4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride (CAS No. 167404-10-6) is a multifaceted compound with significant potential in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers and chemists working on innovative solutions to pressing scientific challenges. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.